Cas no 10418-09-4 (Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-)
10418-09-4 structure
Product Name:Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-
CAS No:10418-09-4
MF:C4H7N3O2S
MW:161.182278871536
CID:170588
PubChem ID:5357211
Update Time:2025-04-19
Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]-
- pyruvic acid thiosemicarbazone
- 2-(2-carbamothioylhydrazono)propanoic acid
- 2-thiosemicarbazono-propionic acid
- 2-Thiosemicarbazono-propionsaeure
- pyroracemic acid thiosemicarbazone
- pyrotartaric acid thiosemicarbazone
- thiosemicarbazone of pyruvic acid
- Pyruvic acid, 2-(thiosemicarbazone)
- NSC-73234
- BRN 1771276
- F4WWV44NQR
- NCGC00341682-01
- Propanoic acid,2-[(aminothioxomethyl)hydrazono]-,(E)-(9ci)
- (2E)-2-(carbamothioylhydrazinylidene)propanoic acid
- CCG-2483
- 2-[2-(Aminothioxomethyl)hydrazinylidene]propanoic acid
- Propanoic acid, 2-[(aminothioxomethyl)hydrazono]-, (E)-
- 732221-48-6
- Propanoic acid, 2-((aminothioxomethyl)hydrazono)-
- Propanoic acid, 2-[2-(aminothioxomethyl)hydrazinylidene]-, (2E)-
- AKOS002237838
- NSC 73234
- (2E)-2-[(CARBAMOTHIOYLAMINO)IMINO]PROPANOIC ACID
- (2E)-2-[2-(Aminothioxomethyl)hydrazinylidene]propanoic acid
- 10418-09-4
- (2Z)-2-(carbamothioylhydrazinylidene)propanoic acid
- AB01333929-02
- SDCCGMLS-0064522.P001
- (2E)-2-(2-carbamothioylhydrazinylidene)propanoic acid
-
- Inchi: 1S/C4H7N3O2S/c1-2(3(8)9)6-7-4(5)10/h1H3,(H,8,9)(H3,5,7,10)/b6-2+
- InChI Key: KQAYLOOXVDSLRI-QHHAFSJGSA-N
- SMILES: S=C(N)N/N=C(/C(=O)O)\C
Computed Properties
- Exact Mass: 161.02601
- Monoisotopic Mass: 161.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120A^2
- XLogP3: 0
Experimental Properties
- Density: 1.52
- Boiling Point: 335.7°Cat760mmHg
- Flash Point: 156.9°C
- Refractive Index: 1.637
- PSA: 87.71
Propanoic acid,2-[2-(aminothioxomethyl)hydrazinylidene]- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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